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Compound of Interest

Compound Name: Paracetamol-d4

Cat. No.: B196385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrum of

Paracetamol-d4 (Acetaminophen-d4), a deuterated analog of Paracetamol. This document is

intended for researchers, scientists, and drug development professionals who utilize mass

spectrometry for the quantitative analysis of Paracetamol in various matrices. Paracetamol-d4
is a critical internal standard in bioanalytical and pharmacokinetic studies due to its chemical

similarity to the parent drug and its distinct mass difference.

Core Data Presentation
The mass spectrometric analysis of Paracetamol-d4 typically involves electrospray ionization

(ESI) in the positive ion mode, leading to the formation of a protonated molecule, [M+H]⁺.

Subsequent fragmentation via collision-induced dissociation (CID) produces a characteristic

product ion spectrum. The key quantitative data is summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₅D₄NO₂ [1][2][3]

Molecular Weight 155.19 g/mol [1][2][4][3]

CAS Number 64315-36-2 [1][2][4]

Precursor Ion ([M+H]⁺) m/z 156.1 [5][6][7][8]

Primary Product Ion

(Quantifier)
m/z 114.1 [5][6][7][8][9]

Secondary Product Ion

(Qualifier)
m/z 97.0 [7]

Proposed Fragmentation
Loss of ketene (CH₂=C=O)

from the precursor ion
[9]

Fragmentation Pathway and Visualization
The primary fragmentation pathway of protonated Paracetamol-d4 involves the neutral loss of

a ketene molecule from the N-acetyl group. This fragmentation is highly specific and results in

the stable product ion observed at m/z 114.1.
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Fragmentation Pathway of Paracetamol-d4
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Bioanalytical Workflow for Paracetamol Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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